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Compound of Interest

Compound Name: Tripeptide-3

Cat. No.: B1575523

Application Note & Protocol

This document provides detailed methodologies for the quantitative analysis of Tripeptide-3 in
cosmetic formulations and research samples using High-Performance Liquid Chromatography
(HPLC). The protocols described herein are intended for researchers, scientists, and
professionals in the field of drug development and cosmetic quality control.

Introduction

Tripeptide-3, a short peptide composed of three amino acids, is a popular active ingredient in
advanced cosmetic and dermatological products, valued for its role in stimulating collagen
synthesis and other anti-aging benefits. Accurate quantification of Tripeptide-3 in final
formulations is critical for ensuring product efficacy and quality control. This note details two
primary HPLC-based methods for this purpose: Reversed-Phase HPLC (RP-HPLC), the most
common approach for peptide analysis, and Hydrophilic Interaction Liquid Chromatography
(HILIC), an alternative method well-suited for polar molecules like peptides.

Signaling Pathway of Tripeptide-3 (GHK-Cu)

Tripeptide-3, often in the form of GHK-Cu (copper peptide), exerts its biological effects by
influencing various cellular signaling pathways involved in tissue regeneration and repair. It is
known to modulate the expression of genes related to extracellular matrix (ECM) remodeling, a
key process in skin rejuvenation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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